2,2'-oxybis[N'-(4-bromobenzylidene)acetohydrazide]

• IUPAC Name: N-[(4-bromophenyl)methylideneamino]-2-[2-[2-[(4-bromophenyl)methylidene]hydrazinyl]-2-oxoethoxy]acetamide
• InChI: InChI=1S/C18H16Br2N4O3/c19-15-5-1-13(2-6-15)9-21-23-17(25)11-27-12-18(26)24-22-10-14-3-7-16(20)8-4-14/h1-10H,11-12H2,(H,23,25)(H,24,26)
• InChI Key: FVHCHHKBPWHFSU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C=NNC(=O)COCC(=O)NN=CC2=CC=C(C=C2)Br)Br
• Molecular Formula: C18H16Br2N4O3
• Molecular Weight: 496.2 g/mol

Description

2,2'-oxybis[N'-(4-bromobenzylidene)acetohydrazide], also known as OBAA, is an organic compound that has gained popularity in scientific research due to its potential therapeutic applications. OBAA is synthesized through a condensation reaction between 4-bromobenzaldehyde and acetoacetohydrazide. In

Scientific Research Applications

2,2'-oxybis[N'-(4-bromobenzylidene)acetohydrazide] has been found to have potential therapeutic applications in various scientific research fields. It has shown significant anti-inflammatory, anti-tumor, and anti-microbial activities. 2,2'-oxybis[N'-(4-bromobenzylidene)acetohydrazide] has also been studied for its potential use as an anti-diabetic agent due to its ability to inhibit the enzyme alpha-glucosidase.

Mechanism of Action

The mechanism of action of 2,2'-oxybis[N'-(4-bromobenzylidene)acetohydrazide] is not fully understood. However, it has been suggested that 2,2'-oxybis[N'-(4-bromobenzylidene)acetohydrazide] may exert its anti-inflammatory and anti-tumor effects through the inhibition of the NF-κB pathway. 2,2'-oxybis[N'-(4-bromobenzylidene)acetohydrazide] has also been found to induce apoptosis in cancer cells through the activation of caspase-3 and caspase-9.
Biochemical and Physiological Effects:
2,2'-oxybis[N'-(4-bromobenzylidene)acetohydrazide] has been found to have various biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. 2,2'-oxybis[N'-(4-bromobenzylidene)acetohydrazide] has also been found to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. Additionally, 2,2'-oxybis[N'-(4-bromobenzylidene)acetohydrazide] has been found to have anti-microbial activity against various bacterial strains.

Advantages and Limitations for Lab Experiments

2,2'-oxybis[N'-(4-bromobenzylidene)acetohydrazide] has several advantages for lab experiments. It is relatively easy to synthesize and purify, making it readily available for research purposes. 2,2'-oxybis[N'-(4-bromobenzylidene)acetohydrazide] has also been found to have low toxicity in animal studies. However, one limitation of 2,2'-oxybis[N'-(4-bromobenzylidene)acetohydrazide] is its poor solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for 2,2'-oxybis[N'-(4-bromobenzylidene)acetohydrazide] research. One potential direction is to further investigate its anti-inflammatory and anti-tumor effects in vivo. Additionally, 2,2'-oxybis[N'-(4-bromobenzylidene)acetohydrazide] could be studied for its potential use as an anti-diabetic agent. Further research could also focus on improving the solubility of 2,2'-oxybis[N'-(4-bromobenzylidene)acetohydrazide] to make it more accessible for use in various experiments.
Conclusion:
In conclusion, 2,2'-oxybis[N'-(4-bromobenzylidene)acetohydrazide] is an organic compound that has shown potential therapeutic applications in various scientific research fields. Its anti-inflammatory, anti-tumor, and anti-microbial activities make it a promising candidate for further research. While there are limitations to its use in certain experiments, 2,2'-oxybis[N'-(4-bromobenzylidene)acetohydrazide] has several advantages that make it a valuable tool for scientific research. With further investigation, 2,2'-oxybis[N'-(4-bromobenzylidene)acetohydrazide] could potentially lead to the development of novel therapeutic agents.

Synthesis Methods

2,2'-oxybis[N'-(4-bromobenzylidene)acetohydrazide] is synthesized through a condensation reaction between 4-bromobenzaldehyde and acetoacetohydrazide. The reaction takes place in ethanol under reflux with the addition of a catalytic amount of glacial acetic acid. The resulting product is a yellow crystalline solid that is purified through recrystallization.